Cas no 1602256-47-2 (1-(3,3-dimethylbutoxy)-2-iodoethylbenzene)

• Product Name: 1-(3,3-dimethylbutoxy)-2-iodoethylbenzene
• CAS No: 1602256-47-2
• MF: C₁₄H₂₁IO
• MW: 332.220416784287
• CID: 6431019
• PubChem ID: 114774522
• Update Time: 2025-10-28

1-(3,3-dimethylbutoxy)-2-iodoethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylbutoxy)-2-iodoethylbenzene
• 1602256-47-2
• [1-(3,3-dimethylbutoxy)-2-iodoethyl]benzene
• EN300-1134225

• Inchi： 1S/C14H21IO/c1-14(2,3)9-10-16-13(11-15)12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3
• InChI Key： DTACVQHMLRWNTG-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1)OCCC(C)(C)C

Computed Properties

• Exact Mass: 332.06371g/mol
• Monoisotopic Mass: 332.06371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(3,3-dimethylbutoxy)-2-iodoethylbenzene

Professional Introduction to Compound with CAS No. 1602256-47-2 and Product Name: 1-(3,3-dimethylbutoxy)-2-iodoethylbenzene

The compound with CAS No. 1602256-47-2 and the product name 1-(3,3-dimethylbutoxy)-2-iodoethylbenzene represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in various chemical and biological processes. The presence of both an iodo substituent and a bulky 3,3-dimethylbutoxy group makes this molecule a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

One of the most compelling aspects of 1-(3,3-dimethylbutoxy)-2-iodoethylbenzene is its utility as a building block in cross-coupling reactions. These reactions are fundamental to modern synthetic chemistry, enabling the formation of carbon-carbon bonds that are essential for constructing complex molecular architectures. The iodo group at the 2-position of the benzene ring serves as an excellent handle for palladium-catalyzed reactions such as Suzuki-Miyaura, Heck, and Sonogashira couplings. These reactions are widely employed in the pharmaceutical industry to introduce various functional groups into biologically active molecules. The steric bulk provided by the 3,3-dimethylbutoxy group helps to direct these reactions towards desired regioisomers, minimizing unwanted side products and improving overall yields.

Recent research has highlighted the importance of 1-(3,3-dimethylbutoxy)-2-iodoethylbenzene in the development of targeted therapeutics. For instance, studies have demonstrated its effectiveness as a precursor in the synthesis of small-molecule inhibitors that modulate key biological pathways involved in diseases such as cancer and inflammatory disorders. The ability to precisely control the structure of these inhibitors through cross-coupling reactions has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical use. The iodoethylbenzene moiety, in particular, has been shown to enhance binding affinity and selectivity when incorporated into drug-like scaffolds.

The synthesis of 1-(3,3-dimethylbutoxy)-2-iodoethylbenzene itself is a testament to the ingenuity of modern synthetic methodologies. Traditional approaches often involve multi-step sequences that are both time-consuming and low-yielding. However, recent advances in catalytic systems have enabled more efficient routes to this compound. For example, palladium-catalyzed iodination reactions have been optimized to produce high-purity 1-(3,3-dimethylbutoxy)-2-iodoethylbenzene with minimal byproducts. These improvements have not only streamlined the production process but also made it more environmentally sustainable by reducing waste and energy consumption.

The structural features of 1-(3,3-dimethylbutoxy)-2-iodoethylbenzene also make it an attractive candidate for material science applications. The combination of lipophilic and hydrophobic regions within its molecule allows it to interact with both organic and inorganic surfaces, making it suitable for use as a monomer or crosslinking agent in polymer formulations. Researchers have explored its potential in creating novel materials with tailored properties, such as enhanced thermal stability or biodegradability. These applications underscore the broad utility of this compound beyond traditional pharmaceuticals.

In conclusion, 1-(3,3-dimethylbutoxy)-2-iodoethylbenzene (CAS No. 1602256-47-2) is a multifaceted compound with significant implications for both academic research and industrial applications. Its role as a key intermediate in cross-coupling reactions has opened new avenues for drug discovery, while its unique structural properties also hold promise for advanced material science innovations. As our understanding of synthetic chemistry continues to evolve, compounds like 1-(3,3-dimethylbutoxy)-2-iodoethylbenzene will undoubtedly play an increasingly important role in shaping the future of chemical biology and medicinal chemistry.